Cas no 1236258-59-5 (N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide)
N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-methylsulfonylpyrrolidine-2-carboxamide
- 1236258-59-5
- N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-methanesulfonylpyrrolidine-2-carboxamide
- N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-1-(methylsulfonyl)pyrrolidine-2-carboxamide
- VU0637169-1
- AKOS024500127
- F5142-0158
- N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide
-
- Inchi: 1S/C12H14N4O5S/c1-22(18,19)16-6-2-4-8(16)10(17)13-12-15-14-11(21-12)9-5-3-7-20-9/h3,5,7-8H,2,4,6H2,1H3,(H,13,15,17)
- InChI Key: QDTLFBTZCULCNR-UHFFFAOYSA-N
- SMILES: N1(S(C)(=O)=O)CCCC1C(NC1=NN=C(C2=CC=CO2)O1)=O
Computed Properties
- Exact Mass: 326.06849073g/mol
- Monoisotopic Mass: 326.06849073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 522
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 127Ų
N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5142-0158-2μmol |
N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-methanesulfonylpyrrolidine-2-carboxamide |
1236258-59-5 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5142-0158-5μmol |
N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-methanesulfonylpyrrolidine-2-carboxamide |
1236258-59-5 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5142-0158-10μmol |
N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-methanesulfonylpyrrolidine-2-carboxamide |
1236258-59-5 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5142-0158-20μmol |
N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-methanesulfonylpyrrolidine-2-carboxamide |
1236258-59-5 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5142-0158-1mg |
N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-methanesulfonylpyrrolidine-2-carboxamide |
1236258-59-5 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5142-0158-2mg |
N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-methanesulfonylpyrrolidine-2-carboxamide |
1236258-59-5 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5142-0158-3mg |
N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-methanesulfonylpyrrolidine-2-carboxamide |
1236258-59-5 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5142-0158-4mg |
N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-methanesulfonylpyrrolidine-2-carboxamide |
1236258-59-5 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5142-0158-5mg |
N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-methanesulfonylpyrrolidine-2-carboxamide |
1236258-59-5 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5142-0158-10mg |
N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-methanesulfonylpyrrolidine-2-carboxamide |
1236258-59-5 | 10mg |
$79.0 | 2023-09-10 |
N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide
Professional Introduction to N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide (CAS No: 1236258-59-5)
N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide, identified by its CAS number 1236258-59-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes a pyrrolidine core substituted with a furan moiety and an oxadiazole ring. The presence of a methanesulfonyl group further enhances its chemical diversity, making it a promising candidate for various biochemical applications.
The structural composition of N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide imparts unique electronic and steric properties that are critical for its potential biological activity. The furan ring, known for its electron-rich nature, can participate in π-stacking interactions and hydrogen bonding, which are essential for molecular recognition processes. Additionally, the oxadiazole ring contributes to the compound's stability and reactivity, making it a versatile scaffold for drug design.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Among these compounds, those incorporating the oxadiazole moiety have shown remarkable promise due to their ability to modulate various biological pathways. N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide stands out as a compound that combines the benefits of multiple pharmacophoric units, making it an attractive candidate for further investigation.
The methanesulfonyl group in the molecule is particularly noteworthy for its role in enhancing binding affinity and selectivity. This functional group is commonly employed in drug design to improve solubility and metabolic stability. The presence of this group in N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide suggests that it may exhibit potent interactions with biological targets, thereby warranting extensive pharmacological studies.
The pyrrolidine core is another key feature of this compound that contributes to its potential biological activity. Pyrrolidine derivatives are well-documented for their role in various pharmacological applications, including anti-inflammatory, analgesic, and neuroprotective effects. The integration of the pyrrolidine scaffold with the furan and oxadiazole moieties in N-5-(furan - 2 - yl strong >)- 1 , 3 , 4 - < strong > ox adia zol strong > - 2 - y l - 1 - < strong > meth anes ul fon y l strong > py rrol id ine - 2 - car box am ide creates a multifaceted structure that could interact with multiple biological targets simultaneously.
The synthesis of N - 5 - (< strong > furan - 2 - yl strong >) - 1 , 3 , 4 - ( strong > ox adia zol strong >) - 2 - y l - 1 - ( strong > me thane sul fon y l strong >) py rrol id ine - 2 - car box am ide involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. The process typically begins with the preparation of key intermediates such as furan derivatives and oxadiazole precursors. These intermediates are then coupled through various reaction mechanisms including condensation reactions and sulfonylation processes to yield the final product.
The chemical properties of N - 5 - (< strong > furan - 2 - yl strong >) - 1 , 3 , 4 - ( strong > ox adia zol strong >) - 2 - y l - 1 - ( strong > me thane sul fon y l strong >) py rrol id ine - 2 car box am ide have been thoroughly characterized through spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses confirm the structural integrity of the compound and provide insights into its electronic environment. Additionally, computational studies have been employed to predict the molecular geometry and energetics of this compound, which are crucial for understanding its potential biological behavior.
In terms of biological activity, preliminary studies on N –5 – (< strong > furan – 2 – yl strong>) –1 ,3 ,4 – (< strong > ox adia zol strong>)– 2 – y l –1 – (< strong > me thane sul fon y l stron g>)– py r rol id ine– car bo x am ide have shown promising results in vitro . The compound has demonstrated interactions with various biological targets,including enzymes and receptors involved in inflammatory pathways。These interactions suggest that N–5–(furan– – – – )
1236258-59-5 (N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)